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Compound of Interest

Compound Name: Trimethylstannyldimethylvinylsilan

Cat. No.: B1637970 Get Quote

Notice: A comprehensive search for the chemical compound designated by CAS number

17964-31-3 has yielded no specific information in publicly available databases and scientific

literature. This suggests that the provided CAS number may be incorrect, may refer to a

compound that is not widely documented, or could be an internal identifier not registered as a

formal CAS number.

For researchers, scientists, and drug development professionals seeking information on a

specific chemical entity, the accuracy of the CAS number is paramount for retrieving relevant

data. We recommend verifying the CAS number from a reliable source.

Should a corrected CAS number be provided, a full technical guide can be compiled,

encompassing the following sections as per the original request:

Physicochemical Properties
A comprehensive table summarizing key physicochemical properties would be presented here.

This would include, but not be limited to:
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Property Value Units Reference

Molecular Formula

Molecular Weight g/mol

IUPAC Name

Melting Point °C

Boiling Point °C

Solubility

pKa

LogP

Appearance

Biological Activity and Pharmacological Data
This section would detail the known biological effects and pharmacological parameters of the

compound. Data would be tabulated for clarity and ease of comparison.

Table 2.1: In Vitro Biological Activity

Target Assay Type
IC50 / EC50
/ Ki

Units
Cell Line /
System

Reference

Table 2.2: Pharmacokinetic Parameters
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Parameter Species
Route of
Administrat
ion

Value Units Reference

T1/2

Cmax

AUC

Clearance

Experimental Protocols
Detailed methodologies for key experiments cited in the literature would be provided in this

section to allow for replication and further investigation.

Example Protocol: In Vitro Kinase Assay

Reagents: A list of all necessary reagents, including the kinase, substrate, ATP, and buffer

components.

Assay Procedure: Step-by-step instructions for preparing the reaction mixture, initiating the

reaction, and stopping the reaction.

Data Analysis: Methods for quantifying kinase activity and calculating inhibitory constants

(e.g., IC50).

Signaling Pathways and Mechanisms of Action
Visual representations of any elucidated signaling pathways or mechanisms of action would be

included here. These diagrams would be generated using Graphviz (DOT language) to

illustrate the molecular interactions and logical relationships.

Example Diagram: Hypothetical Kinase Inhibition Pathway
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Caption: Hypothetical signaling pathway illustrating the inhibitory action of a compound on a

kinase.

Example Diagram: Experimental Workflow
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To cite this document: BenchChem. [In-depth Technical Guide: Properties of CAS Number
17964-31-3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1637970#cas-number-17964-31-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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